An In-depth Technical Guide to the Chemical Properties of Tetraammineplatinum(II) Chloride Hydrate
An In-depth Technical Guide to the Chemical Properties of Tetraammineplatinum(II) Chloride Hydrate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Tetraammineplatinum(II) chloride hydrate, with the chemical formula [Pt(NH₃)₄]Cl₂·xH₂O, is a coordination compound of significant interest in inorganic chemistry and materials science. It serves as a key precursor in the synthesis of various platinum-containing compounds, most notably the pioneering anticancer drug, cisplatin.[1][2] Its utility also extends to the preparation of platinum-based catalysts used in a variety of organic transformations, including hydrogenation and carbonylation reactions.[2][3] This technical guide provides a comprehensive overview of the core chemical properties of tetraammineplatinum(II) chloride hydrate, detailed experimental protocols for its characterization and synthesis, and graphical representations of its key chemical transformations.
Chemical and Physical Properties
Tetraammineplatinum(II) chloride hydrate is typically a white to off-white crystalline solid.[4][5] The degree of hydration can vary. It is a salt consisting of the square planar tetraammineplatinum(II) cation, [Pt(NH₃)₄]²⁺, and two chloride anions.
Quantitative Data
The following table summarizes the key quantitative physical and chemical properties of tetraammineplatinum(II) chloride hydrate.
| Property | Value | Source(s) |
| Molecular Formula | [Pt(NH₃)₄]Cl₂·xH₂O | |
| Molecular Weight | 334.11 g/mol (anhydrous basis) | [6] |
| Appearance | White to off-white crystalline powder | [4][5] |
| Density | 2.74 g/cm³ | [4] |
| Melting Point | 250 °C (decomposes) | [4][7] |
| Solubility in Water | Soluble/Miscible | [5][7][8] |
| Solubility in other solvents | Soluble in ethanol and chloroform | [7] |
Experimental Protocols
This section provides detailed methodologies for the synthesis of tetraammineplatinum(II) chloride hydrate and for the determination of its key properties.
Synthesis of Tetraammineplatinum(II) Chloride Hydrate from Potassium Tetrachloroplatinate(II)
This protocol is adapted from established methods for the synthesis of platinum ammine complexes.[9]
Materials:
-
Potassium tetrachloroplatinate(II) (K₂[PtCl₄])
-
3 M Aqueous ammonia (NH₃)
-
Distilled water
-
Ice bath
-
Beakers
-
Magnetic stirrer and stir bar
-
Suction filtration apparatus (Büchner funnel, filter flask, vacuum source)
-
Filter paper
Procedure:
-
Dissolve a known amount of potassium tetrachloroplatinate(II) in a minimal amount of distilled water in a beaker with stirring.
-
Slowly add an excess of 3 M aqueous ammonia to the solution while stirring. A large excess will favor the formation of the tetraammine complex.[9]
-
Continue stirring the solution for a few hours at room temperature to ensure the complete formation of tetraammineplatinum(II) chloride.
-
The product, tetraammineplatinum(II) chloride, will precipitate out of the solution.
-
Cool the mixture in an ice bath to maximize precipitation.
-
Collect the white precipitate by suction filtration using a Büchner funnel.
-
Wash the precipitate with several small portions of ice-cold water to remove any soluble impurities.
-
Dry the product in a desiccator or at a low temperature in an oven.
Determination of Water Solubility
This protocol outlines a general method for determining the solubility of an inorganic salt in water at a specific temperature.[10]
Materials:
-
Tetraammineplatinum(II) chloride hydrate
-
Distilled water
-
Constant temperature water bath
-
Stirring mechanism (magnetic stirrer or shaker)
-
Analytical balance
-
Volumetric flasks and pipettes
-
Filtration apparatus (e.g., syringe filter)
-
Analytical technique for platinum quantification (e.g., ICP-MS or UV-Vis spectroscopy after derivatization)
Procedure:
-
Prepare a saturated solution by adding an excess of tetraammineplatinum(II) chloride hydrate to a known volume of distilled water in a flask.
-
Place the flask in a constant temperature water bath set to the desired temperature (e.g., 20 °C) and stir vigorously for an extended period (e.g., 24 hours) to ensure equilibrium is reached.
-
After equilibration, allow the undissolved solid to settle.
-
Carefully withdraw a known volume of the supernatant liquid using a pipette, ensuring no solid particles are transferred. It is advisable to use a filter to remove any suspended microcrystals.
-
Accurately dilute the collected supernatant to a suitable concentration for analysis.
-
Determine the concentration of platinum in the diluted solution using a calibrated analytical instrument.
-
Calculate the original concentration of tetraammineplatinum(II) chloride hydrate in the saturated solution, taking into account the dilution factor.
-
Express the solubility in grams of solute per 100 mL of water.
Thermal Decomposition Analysis by Thermogravimetric Analysis (TGA)
This protocol describes a general procedure for analyzing the thermal stability of a coordination compound using TGA.[11][12][13]
Instrumentation:
-
A thermogravimetric analyzer (TGA) equipped with a sensitive microbalance and a furnace capable of controlled heating.
Procedure:
-
Calibrate the TGA instrument for mass and temperature according to the manufacturer's instructions.
-
Accurately weigh a small amount of the tetraammineplatinum(II) chloride hydrate sample (typically 5-10 mg) into a TGA crucible (e.g., alumina or platinum).
-
Place the crucible in the TGA furnace.
-
Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 50-100 mL/min) to provide a non-reactive atmosphere.
-
Heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 600 °C).
-
Record the mass of the sample as a function of temperature.
-
The resulting TGA thermogram will show mass loss steps corresponding to the loss of water of hydration and the decomposition of the complex. The onset temperature of decomposition can be determined from the curve.
Chemical Reactivity and Applications
Tetraammineplatinum(II) chloride hydrate is a versatile reagent in inorganic synthesis and catalysis.
Precursor to Cisplatin
A primary application of tetraammineplatinum(II) chloride hydrate is in the synthesis of the anticancer drug cisplatin (cis-diamminedichloroplatinum(II)). While not a direct conversion, it is a key intermediate in some synthetic routes. A more common laboratory synthesis starts from potassium tetrachloroplatinate(II), but for illustrative purposes, a conceptual pathway from the tetraammine complex is shown below. The synthesis of cisplatin itself is a well-established multi-step process.[9][14]
Role in Catalysis
Tetraammineplatinum(II) chloride hydrate can be used as a precursor to generate active platinum catalysts for various organic reactions, such as hydrogenation.[1][3] The complex itself can be reduced in situ to form platinum nanoparticles which are the active catalytic species.
Safety and Handling
Tetraammineplatinum(II) chloride hydrate should be handled with care in a well-ventilated area or fume hood.[15] It is advisable to wear appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
Tetraammineplatinum(II) chloride hydrate is a foundational compound in platinum chemistry with significant applications in both pharmaceutical synthesis and catalysis. A thorough understanding of its chemical and physical properties, as provided in this guide, is essential for its effective and safe utilization in research and development. The experimental protocols detailed herein offer a practical framework for the synthesis and characterization of this important inorganic complex.
References
- 1. nbinno.com [nbinno.com]
- 2. nbinno.com [nbinno.com]
- 3. nbinno.com [nbinno.com]
- 4. americanelements.com [americanelements.com]
- 5. Tetraammineplatinum(II) chloride monohydrate 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
- 6. Tetraammineplatinum(II) chloride hydrate, 99.995%, (trace metal basis) 500 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
- 7. Tetraammineplatinum(II) chloride monohydrate | Fisher Scientific [fishersci.ca]
- 8. Tetraammineplatinum(II) chloride hydrate | 13933-32-9 [chemicalbook.com]
- 9. Synthesis [ch.ic.ac.uk]
- 10. fountainheadpress.com [fountainheadpress.com]
- 11. etamu.edu [etamu.edu]
- 12. aurigaresearch.com [aurigaresearch.com]
- 13. epfl.ch [epfl.ch]
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- 15. kchn.pg.gda.pl [kchn.pg.gda.pl]
